Cas no 99593-51-8 ( )
structure
Product Name:
CAS No:99593-51-8
MF:C5H5N3O2
MW:139.112100362778
CID:1002930
PubChem ID:13546194
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-5-nitropyrimidine
- Pyrimidine, 4-methyl-5-nitro- (9CI)
- Pyrimidine,4-methyl-5-nitro-(9ci)
- 6-methyl-5-nitropyrimidine
- AKOS006371478
- SCHEMBL4070781
- 99593-51-8
- DTXSID60543408
-
-
- Inchi: 1S/C5H5N3O2/c1-4-5(8(9)10)2-6-3-7-4/h2-3H,1H3
- InChI Key: JTNFCNXZXZMCBY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN=CN=C1C)=O
Computed Properties
- Exact Mass: 139.038176411g/mol
- Monoisotopic Mass: 139.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 71.6Ų
Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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